Cas no 1705050-89-0 (3-(4-fluorophenyl)-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azepane)

• Product Name: 3-(4-fluorophenyl)-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azepane
• CAS No: 1705050-89-0
• MF: C₂₃H₂₄FN₃O
• MW: 377.454568862915
• CID: 5366823
• Update Time: 2025-10-31

3-(4-fluorophenyl)-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azepane Chemical and Physical Properties

Names and Identifiers

• [3-(4-Fluorophenyl)hexahydro-1H-azepin-1-yl](1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone
• 3-(4-fluorophenyl)-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azepane

• Inchi： 1S/C23H24FN3O/c1-26-22(15-21(25-26)18-7-3-2-4-8-18)23(28)27-14-6-5-9-19(16-27)17-10-12-20(24)13-11-17/h2-4,7-8,10-13,15,19H,5-6,9,14,16H2,1H3
• InChI Key： WCGULSUXGUGYGB-UHFFFAOYSA-N
• SMILES： C(N1CCCCC(C2=CC=C(F)C=C2)C1)(C1N(C)N=C(C2=CC=CC=C2)C=1)=O

Additional information on 3-(4-fluorophenyl)-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azepane

Comprehensive Overview of 3-(4-fluorophenyl)-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azepane (CAS No. 1705050-89-0)

The compound 3-(4-fluorophenyl)-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azepane (CAS No. 1705050-89-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring a azepane core coupled with a fluorophenyl and pyrazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its resemblance to other bioactive molecules in these categories.

One of the key reasons for the growing interest in CAS 1705050-89-0 is its relevance to drug discovery and medicinal chemistry. The fluorophenyl group is known to enhance metabolic stability and bioavailability, while the pyrazole ring is a common pharmacophore in many FDA-approved drugs. This combination suggests that the compound could be optimized for targeted therapies, particularly in oncology and neurology. Recent studies have explored its interactions with protein targets, though detailed mechanistic data remains under investigation.

From a synthetic chemistry perspective, 3-(4-fluorophenyl)-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azepane presents intriguing challenges. The azepane scaffold requires careful stereochemical control, and the introduction of the fluorophenyl group demands precise functionalization techniques. Researchers are actively investigating green chemistry approaches to synthesize this compound efficiently, aligning with the industry's shift toward sustainable synthesis. Computational tools like AI-driven retrosynthesis are also being employed to streamline its production.

The compound's physicochemical properties, such as logP and solubility, are critical for its potential applications. Early data suggests moderate lipophilicity, which could be advantageous for blood-brain barrier penetration—a hot topic in neurological drug development. However, further ADME studies are needed to confirm its pharmacokinetic profile. These aspects are frequently searched by professionals in pharmacokinetics and drug formulation, highlighting the compound's relevance to cutting-edge research.

In the context of intellectual property, CAS 1705050-89-0 has appeared in several patent applications, underscoring its commercial potential. Companies are exploring its use in combination therapies and precision medicine, particularly for diseases with high unmet medical needs. The rise of personalized healthcare has further fueled interest in such tailored molecules, making this compound a subject of ongoing biopharmaceutical innovation.

For researchers working with 3-(4-fluorophenyl)-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azepane, analytical characterization is paramount. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These methods are frequently discussed in analytical chemistry forums and are critical for ensuring reproducibility in studies involving this compound.

Looking ahead, the future of CAS 1705050-89-0 lies in its translational potential. Collaborations between academia and industry will be key to unlocking its full capabilities, whether as a lead compound or a chemical probe. As the scientific community continues to explore its applications, this molecule is poised to remain a focal point in drug discovery pipelines and chemical biology research.